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Compound of Interest

Compound Name: CAY10465

Cat. No.: B027655

Get Quote

Welcome to the comprehensive technical support guide for CAY10465, a potent and selective

Aryl Hydrocarbon Receptor (AhR) agonist. This resource is designed for researchers,

scientists, and drug development professionals to ensure the optimal use, storage, and stability

of CAY10465 in your experiments. Here, we synthesize technical data with field-proven insights

to help you navigate potential challenges and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is CAY10465 and what is its primary mechanism of action?

CAY10465 is a synthetic, resveratrol-based analog that acts as a high-affinity agonist for the

Aryl Hydrocarbon Receptor (AhR), with a reported binding affinity (Ki) of 0.2 nM.[1][2][3] Unlike

its parent compound, resveratrol, CAY10465 is highly selective for AhR and shows no

significant activity at the estrogen receptor, even at high concentrations.[1] Its mechanism

involves binding to the cytosolic AhR complex, inducing a conformational change, nuclear

translocation, and heterodimerization with the AhR Nuclear Translocator (ARNT). This complex

then binds to Xenobiotic Response Elements (XREs) in the DNA, modulating the transcription

of target genes.

Q2: How should I store the solid (powder) form of CAY10465?
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For long-term stability, the solid form of CAY10465 should be stored at -20°C, tightly sealed in

its original vial. Under these conditions, stability has been reported for at least two to four

years, though this varies by supplier.[1] The compound is shipped at room temperature in the

continental US by some vendors, indicating short-term stability at ambient temperatures, but

-20°C is mandatory for long-term storage.

Q3: I've prepared a stock solution in DMSO. What are the correct storage conditions and how

long is it stable?

DMSO stock solutions of CAY10465 should be aliquoted into small, single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture

into the DMSO. Store these aliquots at -80°C for maximum stability, which is reported to be

between 6 months and 2 years depending on the supplier. For shorter-term storage, aliquots

can be kept at -20°C for up to one month.[1]

Q4: Why is it important to use fresh, anhydrous DMSO for reconstitution?

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water

contamination in DMSO can significantly decrease the solubility of hydrophobic compounds like

CAY10465, potentially causing it to precipitate out of solution.[3] Using a fresh, sealed bottle of

anhydrous, high-purity DMSO is critical for preparing a clear, stable stock solution.

Q5: Is CAY10465 sensitive to light?

CAY10465 is a stilbene derivative, a class of compounds known for their photosensitivity.

Resveratrol, a related molecule, is known to undergo trans-to-cis isomerization upon exposure

to UV light, which can alter its biological activity. While specific photodegradation studies on

CAY10465 are not widely published, it is best practice to protect both the solid compound and

its solutions from light. Store vials in the dark and wrap tubes containing solutions in foil.

Data Summary Tables
Table 1: Recommended Storage Conditions & Stability
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Stability durations can vary between suppliers. Always refer to the product-specific

datasheet.

Table 2: Solubility Information

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols & Workflow
Protocol 1: Reconstitution of CAY10465 for Stock
Solution

Objective: To prepare a high-concentration, stable stock solution of CAY10465.

Causality: Using anhydrous DMSO and proper handling techniques prevents moisture

contamination and ensures complete dissolution, which is critical for accurate downstream
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dilutions and experimental reproducibility.

Materials:

CAY10465 (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of CAY10465 to warm to room temperature for at

least 60 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

Solvent Addition: Under sterile conditions, use a calibrated pipette to add the required

volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10

mM or 50 mM).

Dissolution: Cap the vial tightly and vortex gently until the solid is completely dissolved. If

needed, brief sonication in a water bath can aid dissolution. Visually inspect the solution

against a light source to ensure no particulates are present.

Aliquoting: Immediately dispense the stock solution into single-use aliquots in sterile, tightly-

sealing polypropylene tubes. The volume of the aliquots should be based on your typical

experimental needs to minimize waste.

Storage: Store the aliquots protected from light at -80°C for long-term storage or -20°C for

short-term use.

Experimental Workflow: From Compound to Cell-Based
Assay
The following diagram illustrates the critical steps for handling CAY10465 from initial

reconstitution to its final application in a cell-based experiment.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Canonical AhR signaling pathway activated by CAY10465.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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